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Executive Summary: N,N-Dimethylammonium N',N'-dimethylcarbamate (DIMCARB) is
emerging as a significant compound within the domain of green chemistry, offering a
sustainable alternative to conventional volatile organic solvents. Formed from the simple, atom-
economical reaction of dimethylamine and carbon dioxide, DIMCARB functions as a "distillable"
ionic liquid. This unique characteristic allows for its use as a reaction medium that can be easily
recovered and recycled, drastically reducing solvent waste. Its utility in promoting chemical
reactions, such as Aldol condensations, with high yield and selectivity, further underscores its
potential. This technical guide provides an in-depth analysis of DIMCARB's green chemistry
aspects, including its synthesis, physicochemical properties, and applications. It also presents
detailed experimental protocols and addresses the current state of knowledge regarding its
safety and environmental profile.

Introduction: DIMCARB as a Green Chemistry Tool

The principles of green chemistry advocate for the reduction or elimination of hazardous
substances in the design, manufacture, and application of chemical products. A primary focus
has been the replacement of volatile organic compounds (VOCs) with safer, more sustainable
alternatives.[1] lonic liquids (ILs) have been a major area of interest due to their negligible
vapor pressure, but they often present challenges related to cost, toxicity, and product
separation.[1]
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DIMCARB, an association product of dimethylamine and carbon dioxide, presents a compelling
solution.[2] It is a low-melting, viscous liquid that functions as a "distillable” ionic medium.[1][2]
Unlike many conventional ionic liquids, DIMCARB exists in a dynamic equilibrium with its
gaseous precursors.[2] Above approximately 60°C, it dissociates into dimethylamine and CO2,
allowing it to be removed from a reaction mixture via distillation.[2] Upon cooling, the
components readily recombine, enabling a simple and efficient recovery and recycling loop,
which is a cornerstone of sustainable chemical processing.[2]

Physicochemical and Solvent Properties

DIMCARSB is a clear, colorless to light yellow liquid with properties that make it a versatile
solvent.[3][4] Its ability to dissolve a range of solutes, combined with its unique thermal
behavior, sets it apart from traditional solvents.

Quantitative Data

The key physical and chemical properties of DIMCARB are summarized in the table below. The
molar ratio of dimethylamine to carbon dioxide can vary from the stoichiometric 2:1, with
commercial sources often reporting a ratio of 1.6:1.[1][5]

Property Value References
Molecular Formula C5H14N202 [6]
Molecular Weight 134.18 g/mol [6]
Appearance Clear, colorless to light yellow 1]

liquid
Density 1.05 g/mL at 25 °C [3][4][6]
Boiling Point 60-61 °C (dissociates) [31[41[6]
Flash Point 65.6 °C (150 °F) [3][4]
Refractive Index n20/D 1.454 [31[41[6]
Storage Temperature 2-8 °C [3114]

Solubility Profile
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DIMCARB's solvent capabilities are broad, making it suitable for a variety of chemical

transformations.
Solute Type Solubility Behavior References
Water Highly miscible [1]
Highly miscible with benzene,
Organic Solvents dichloromethane, diethyl ether,  [1]
methanol
Hydrocarbons Immiscible [1]
Inorganic Salts Moderately soluble [1]

Green Synthesis and Recyclability of DIMCARB

The synthesis of DIMCARB aligns well with green chemistry principles, primarily through the
utilization of carbon dioxide as a C1 building block.

Synthesis of DIMCARB

The most straightforward synthesis involves the direct reaction of two equivalents of
dimethylamine with one equivalent of carbon dioxide.[2] A common laboratory method involves
using solid carbon dioxide (dry ice).[7] An industrial process has also been patented that
controls the exothermic reaction between gaseous dimethylamine and carbon dioxide to
produce the liquid product.[8]
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Caption: Synthesis and Recycling Workflow of DIMCARB.

Applications in Green Synthesis

DIMCARB's primary application in green chemistry is as a recyclable reaction medium that can
replace conventional VOCs. Its use in Aldol condensations is a well-documented example.

Aldol Condensation Reactions

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1360338?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

DIMCARB serves as an effective medium for Aldol condensation reactions, for instance,
between aryl aldehydes and symmetrical ketones.[1] The use of DIMCARB can lead to high
yields and improved selectivity for mono-condensation products.[1] A significant green
advantage is the ability to recover up to 85% of the DIMCARB by vacuum distillation after the
reaction is complete.

Clarification on Polyhydroxyalkanoate (PHA) Extraction

Several literature sources discuss the use of green solvents for the extraction of
polyhydroxyalkanoates (PHAs) from microbial biomass. While DIMCARB has been mentioned
in this context, detailed studies and protocols consistently specify the use of Dimethyl
Carbonate (DMC), a different chemical compound (CAS 616-38-6), for this purpose.[9][10][11]
[12][13] DMC is also considered a green solvent and is effective in PHA extraction, affording
high polymer recovery and purity.[10][11] It is crucial for researchers to distinguish between
DIMCARB (Dimethylammonium Dimethylcarbamate) and DMC (Dimethyl Carbonate) to
ensure the correct solvent is used.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and application of
DIMCARB.

Protocol 1: Synthesis of DIMCARB

This protocol describes a general laboratory-scale synthesis based on literature descriptions.[7]
Materials:

» Dimethylamine solution (e.g., in an aprotic, non-polar solvent like THF or toluene)

e Dry ice (solid carbon dioxide)

o Reaction flask equipped with a magnetic stirrer and a drying tube

Procedure:

e Cool the dimethylamine solution in the reaction flask to 0°C using an ice bath.
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» While stirring vigorously, slowly add small pieces of dry ice to the solution. A 2:1 molar ratio
of dimethylamine to CO2 should be targeted.

o Monitor the reaction, as it is exothermic. Maintain the temperature below 40-50°C.
» Continue adding dry ice until the reaction ceases (i.e., no more gas evolution upon addition).

 Allow the mixture to warm to room temperature. The resulting liquid is DIMCARB, which can
be used directly or purified further if necessary.

Protocol 2: Aldol Condensation of Benzaldehyde and
Cyclopentanone

This protocol is adapted from a published procedure for monoarylidene synthesis using
DIMCARB.[1]

Materials:

« DIMCARB

e Benzaldehyde

o Cyclopentanone

e 0.5 M Sulfuric Acid (H2S0a4)

o Ethyl acetate

¢ Anhydrous Magnesium Sulfate (MgSOa)

o Reaction vessel with magnetic stirrer and heating mantle
e Vacuum distillation apparatus

Procedure:

e Add benzaldehyde (1.0 g, 9.4 mmol) to DIMCARB (10 mL) in the reaction vessel at ambient
temperature with stirring.
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Heat the solution to 52°C.
Add cyclopentanone (0.79 g, 9.4 mmol) in a single portion.

Continue stirring at 52°C for 3 hours. The reaction mixture will typically darken over this

period.

Workup and DIMCARB Recovery: a. Assemble the vacuum distillation apparatus and
recover the DIMCARB by distillation at 60°C under high vacuum. b. Acidify the undistilled
residue with 0.5 M H2SOa4 (25 mL). c. Extract the aqueous layer with ethyl acetate (3 x 25
mL). d. Combine the organic fractions, dry with anhydrous MgSOu4, filter, and remove the
solvent in vacuo to yield the crude product.
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Caption: Experimental Workflow for Aldol Condensation in DIMCARB.
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Safety and Environmental Profile

While DIMCARB offers significant green advantages in terms of recyclability and as a
replacement for VOCs, a comprehensive assessment of its environmental impact is limited by a
lack of available data.

Hazard Information

DIMCARSB is classified as an irritant, causing irritation to the eyes, respiratory system, and skin.
[3] It is also flammable.[3] Standard personal protective equipment, including gloves and safety
glasses, should be used when handling the substance.

Ecotoxicity, Biodegradability, and Environmental Fate

A thorough search of scientific literature and databases reveals a significant data gap regarding
the specific ecotoxicity, biodegradability, and environmental fate of N,N-Dimethylammonium
N',N'-dimethylcarbamate. Studies on related but distinct compounds, such as Didecyl Dimethyl
Ammonium Chloride (DDAC), show variable biodegradability and a strong tendency to adsorb
to soil and sediment.[14][15] However, these data cannot be directly extrapolated to DIMCARB.

Given that DIMCARB can dissociate into dimethylamine and carbon dioxide, the environmental
profiles of these constituents are known. Carbon dioxide is a natural component of the
atmosphere, while dimethylamine is biodegradable. However, the behavior and impact of the
intact ionic salt in various environmental compartments (water, soil) have not been sufficiently
studied. Further research is required to perform a complete life cycle assessment and to fully
characterize the environmental profile of DIMCARB.

Conclusion

N,N-Dimethylammonium N',N'-dimethylcarbamate (DIMCARB) is a promising green solvent
and reaction medium that embodies several key principles of sustainable chemistry. Its
synthesis from carbon dioxide, coupled with its unique "distillable" nature, allows for high rates
of recovery and recycling, minimizing solvent waste and improving process efficiency. Its
successful application in organic synthesis demonstrates its potential to replace hazardous
volatile organic compounds. However, to fully establish its green credentials, further research
into its biodegradability and ecotoxicity is essential. For researchers and drug development
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professionals, DIMCARB offers a viable tool to design cleaner, more sustainable chemical
processes, contributing to the broader goals of green chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Green Chemistry of DIMCARB: A Technical Guide
for Sustainable Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360338#green-chemistry-aspects-of-using-dimcarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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